Cas no 22767-50-6 (Sodium 1-heptanesulfonate)

• Product Name: Sodium 1-heptanesulfonate
• CAS No: 22767-50-6
• MF: C₇H₁₅O₃SNa
• MW: 202.246972322464
• MDL: MFCD00007543
• CID: 52138
• PubChem ID: 24895533
• Update Time: 2025-07-30

Sodium 1-heptanesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium heptane-1-sulfonate
• 1-HEPTANESULFONATE, SODIUM
• 1-HEPTANESULFONATE, SODIUM SALT
• 1-HEPTANE SULFONIC ACID NA-SALT
• 1-HEPTANESULFONIC ACID SODIUM SALT
• 1-HEPTANESULPHONATE, SODIUM SALT
• 1-HEPTANESULPHONIC ACID SODIUM SALT
• 1-HEPTYLSODIUMSULFONATE
• HEPTANE-1-SULFONIC ACID SODIUM SALT
• HEPTANE SULFONIC ACID SODIUM SALT
• HEPTYLSULFONIC ACID SODIUM SALT
• IPC-ALKS-7
• IPC(TM) B7
• LOW UV IPC(TM) B7, TETRABUTYLAMMONIUM PHOSPHATE
• S7 ION PAIR CONCENTRATE
• SODIUM 1-HEPTANESULFONATE
• SODIUM 1-HEPTANESULPHONATE
• SODIUM HEPTANE SULFONATE
• 1-HEPTANESULFONIC ACID SO-SALT CONC. FOR IPC, 6 AMPOULES
• Sodium 1-Heptanesulfonate [Reagent for Ion-Pair Chromatography]
• 1-HEPTANESULFONIC ACID SODIUM SALT MONOHYDRATE HPLC GADE
• 1-Heptanesulfonic acid
• 1-Heptanesulfonic acid sodium
• 1-Heptanesulfonic acid sodium salt monohydrate
• n-heptanesulfonic acid sodium salt
• Sodium 1-heptanesulfonate monohydrate
• sodium heptane-sulphonate
• sodium n-heptanesulfo
• 1-Heptanesulfonic acid, sodium salt
• 1-Heptanesulfonic acid, sodium salt (1:1)
• SODIUM HEPTANESULFONATE
• HEPTANESULFONIC ACIDSODIUMSALT
• HEPTA
• EINECS 245-210-5
• AKOS015833421
• H0454
• Sodium 1-heptanesulfonate, Vetec(TM) reagent grade
• NS00086417
• sodium;heptane-1-sulfonate
• C7H15NaO3S
• SY001370
• F10019
• MFCD00007543
• SCHEMBL61428
• sodiumheptane-1-sulfonate
• BCP22543
• W-107458
• CS-W015508
• REFMEZARFCPESH-UHFFFAOYSA-M
• A816346
• Sodium 1-heptanesulfonate, BioXtra
• Sodium heptane-1-sulphonate
• AMY39387
• DTXSID0066826
• I0345
• AS-14384
• FT-0607875
• 22767-50-6
• Y-200059
• Sodium 1-heptanesulfonate,99%
• Sodium heptane1sulphonate
• Sodium 1heptanesulfonate
• DTXCID2036748
• HY-W014792
• Heptanosulfonic acid sodium salt
• 1-Heptanesulfonic acid sodium salt anhydrous , suitable for Ion-Pair Chromatography
• FH30693
• Sodium 1-heptanesulfonate

• MDL： MFCD00007543
• Inchi： 1S/C7H16O3S.Na/c1-2-3-4-5-6-7-11(8,9)10;/h2-7H2,1H3,(H,8,9,10);/q;+1/p-1
• InChI Key： REFMEZARFCPESH-UHFFFAOYSA-M
• SMILES： S(CCCCCCC)(=O)(=O)[O-].[Na+]
• BRN： 3731762

Computed Properties

• Exact Mass: 202.06400
• Monoisotopic Mass: 202.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: White to nearly white crystalline powder 2. density (g/ml, 25/4 ℃)
• Density: 1.017 g/cm
• Melting Point: >300 °C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PH: 5.5-7.5 (100g/l, H2O, 20℃)
• Solubility: H2O: soluble0.5M at 20°C, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 65.58000
• LogP: 2.58280
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: No data available

Sodium 1-heptanesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26-S36/37
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt